Cas no 20103-21-3 (2-Naphthalenesulfonicacid, 4-hydroxy-6-(methylamino)-, sodium salt (1:1))

• Product Name: 2-Naphthalenesulfonicacid, 4-hydroxy-6-(methylamino)-, sodium salt (1:1)
• CAS No: 20103-21-3
• MF: C₁₁H₁₀NNaO₄S
• MW: 275.256172657013
• CID: 278651
• PubChem ID: 23696767
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 4-hydroxy-6-(methylamino)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 4-hydroxy-6-(methylamino)-, sodium salt (1:1)
• sodium,4-hydroxy-6-(methylamino)naphthalene-2-sulfonate
• Sodium 4-hydroxy-6-(methylamino)naphthalene-2-sulphonate
• EINECS 243-514-2
• NS00084278
• 20103-21-3
• DTXSID00173925

• Inchi： 1S/C11H11NO4S.Na/c1-12-8-3-2-7-4-9(17(14,15)16)6-11(13)10(7)5-8;/h2-6,12-13H,1H3,(H,14,15,16);/q;+1/p-1
• InChI Key： YTSZFECAZXHQIE-UHFFFAOYSA-M
• SMILES： S(C1C=C(C2C=C(C=CC=2C=1)NC)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 275.0229
• Monoisotopic Mass: 275.022823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 89.46